Cas no 827-19-0 (Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1))

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) Properties

Names and Identifiers

• Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1)
• sodium,2,5-dimethylbenzenesulfonate
• Benzenesulfonic acid, 2,5-dimethyl-, sodium salt (8CI, 9CI)
• 2,5-Xylenesulfonic acid, sodium salt
• Sodium 2,5-dimethylbenzenesulfonate
• Sodium p-xylene-2-sulfonate
• Sodium p-xylenesulfonate
• Sodium p-xylene-2-sulphonate
• NS00079564
• 827-19-0
• Tox21_302215
• CAS-827-19-0
• EINECS 212-566-8
• 2,5-Dimethylbenzenesulfonic acid sodium salt monohydrate
• sodium2,5-dimethylbenzenesulfonate
• Benzenesulfonic acid, 2,5-dimethyl-, sodium salt
• SCHEMBL1639913
• CS-0438529
• CHEMBL3186983
• SODIUM 2,5-DIMETHYLBENZENE-1-SULPHONATE
• sodium;2,5-dimethylbenzenesulfonate
• Q27285258
• O34Z1LTN62
• DB-056651
• UNII-O34Z1LTN62
• DTXCID3024578
• 2,5-Dimethylbenzenesulfonic acid sodium salt 1-hydrate
• SDCULNUHRZODAC-UHFFFAOYSA-M
• Benzenesulfonic acid, 2,5-dimethyl-, sodium salt (1:1)
• sodium 2,5-dimethyl-benzenesulfonate
• sodium 2,5-dimethylbenzene-1-sulfonate
• DTXSID5044578
• N16832
• AS-83302
• NCGC00255955-01
• +Expand

• MDL： MFCD00150954
• InChIKey： GJHFEHMZPWMMMH-UHFFFAOYSA-N
• Inchi： 1S/C8H10O3S.Na/c1-6-3-4-7(2)8(5-6)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);
• SMILES： [Na].O=S(C1C(C)=CC=C(C)C=1)(O)=O

Computed Properties

• Exact Mass: 208.017
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 208.017
• Heavy Atom Count: 13
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Pure white powder
• Solubility: Not determined